Cas no 444717-58-2 (1,3,5-tri(3,4-dicarboxylphenoxy)benzene)

• Product Name: 1,3,5-tri(3,4-dicarboxylphenoxy)benzene
• CAS No: 444717-58-2
• MF: C₃₀H₁₈O₁₅
• MW: 618.5
• CID: 5021955
• PubChem ID: 67343024
• Update Time: 2025-09-25

1,3,5-tri(3,4-dicarboxylphenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-TRI(3,4-DICARBOXYLPHENOXY
• 1,3,5-tri(3,4-dicarboxylphenoxy)benzene
• 4,4',4''-(benzene-1,3,5-triyltris(oxy))triphthalic acid
• G67080
• 4-[3,5-bis(3,4-dicarboxyphenoxy)phenoxy]benzene-1,2-dicarboxylic acid
• SCHEMBL2272833
• 444717-58-2

• Inchi： 1S/C30H18O15/c31-25(32)19-4-1-13(10-22(19)28(37)38)43-16-7-17(44-14-2-5-20(26(33)34)23(11-14)29(39)40)9-18(8-16)45-15-3-6-21(27(35)36)24(12-15)30(41)42/h1-12H,(H,31,32)(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• InChI Key： OQNKSJAGRSJJSS-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C(O)=O)C(C(O)=O)=C2)=CC(OC2=CC=C(C(O)=O)C(C(O)=O)=C2)=CC(OC2=CC=C(C(O)=O)C(C(O)=O)=C2)=C1

Computed Properties

• Exact Mass: 618.06456986g/mol
• Monoisotopic Mass: 618.06456986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 252Ų